Cas no 61686-61-1 (N-((5-Bromopyridin-3-yl)methyl)aniline)

N-((5-Bromopyridin-3-yl)methyl)aniline is a brominated pyridine derivative featuring an aniline-substituted methyl group at the 3-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both a bromine atom and an aniline moiety enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. Its stable crystalline form ensures ease of handling and storage. The structural flexibility of this compound makes it valuable for constructing complex heterocyclic frameworks, contributing to its utility in medicinal chemistry and material science applications.

N-((5-Bromopyridin-3-yl)methyl)aniline structure

61686-61-1 structure

Product Name:N-((5-Bromopyridin-3-yl)methyl)aniline

CAS No:61686-61-1

MF:C₁₂H₁₁BrN₂

MW:263.133141756058

CID:1031147

PubChem ID:15362197

Update Time:2025-11-02

N-((5-Bromopyridin-3-yl)methyl)aniline Chemical and Physical Properties

Names and Identifiers

- N-((5-Bromopyridin-3-yl)methyl)aniline
- N-[(5-bromopyridin-3-yl)methyl]aniline
- SCHEMBL22191486
- 61686-61-1
- DTXSID80571985
- DB-265599
- J-522741
- Inchi： 1S/C12H11BrN2/c13-11-6-10(7-14-9-11)8-15-12-4-2-1-3-5-12/h1-7,9,15H,8H2
- InChI Key： MITBQDOHBMATOL-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)CNC1C=CC=CC=1

Computed Properties

Exact Mass: 262.01056g/mol
Monoisotopic Mass: 262.01056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 24.9Å²

N-((5-Bromopyridin-3-yl)methyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM170729-1g	N-((5-bromopyridin-3-yl)methyl)aniline	61686-61-1	95%	1g	$482	2021-08-05
Chemenu	CM170729-1g	N-((5-bromopyridin-3-yl)methyl)aniline	61686-61-1	95%	1g	$466	2023-01-02
Alichem	A029187376-1g	N-((5-Bromopyridin-3-yl)methyl)aniline	61686-61-1	95%	1g	$445.12	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1643987-1g	N-((5-bromopyridin-3-yl)methyl)aniline	61686-61-1	98%	1g	￥4368.00	2024-05-06
Crysdot LLC	CD11091636-1g	N-((5-Bromopyridin-3-yl)methyl)aniline	61686-61-1	95+%	1g	$510	2024-07-18